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Compound of Interest

Compound Name: 4-Hydroxyphenoxyacetic acid

Cat. No.: B156641 Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for selecting the appropriate solvents for experiments involving 4-
Hydroxyphenoxyacetic acid (4-HPAA). Proper solvent choice is a critical first step that

dictates the success, reproducibility, and interpretation of your experimental results, influencing

everything from compound stability to biological activity.

Physicochemical Profile of 4-Hydroxyphenoxyacetic
Acid
A foundational understanding of 4-Hydroxyphenoxyacetic acid's properties is essential for

troubleshooting solubility.
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Property Value Source

Chemical Name
2-(4-Hydroxyphenoxy)acetic

acid
[1]

Molecular Formula C₈H₈O₄ [1]

Molecular Weight 168.15 g/mol [1]

Appearance Crystalline powder [2][3]

Melting Point 154-157 °C [1]

General Solubility

Soluble in methanol; related

compounds are soluble in

DMSO, ethanol, and DMF.

Sparingly soluble in cold water

but solubility increases in hot

water and alkaline aqueous

buffers.

[1][2][3][4]

Core Directive: A Logic-Based Approach to Solvent
Selection
The optimal solvent is dictated entirely by the experimental application. The following workflow

provides a decision-making framework for common laboratory scenarios.
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Fig. 1: Solvent Selection Workflow for 4-Hydroxyphenoxyacetic Acid

Start: Need to Dissolve
4-Hydroxyphenoxyacetic Acid

What is the Downstream Application?

High-Concentration
Stock Solution

Storage & Dosing

In Vitro / Cell Culture Assay

Biological Assays

Analytical Chemistry (HPLC)

Quantification/Purity

Recommendation:
1. DMSO (Primary)

2. Methanol
3. DMF

Recommendation:
1. Dilute from DMSO stock

2. Dissolve in aqueous buffer (e.g., PBS, pH 7.2)
3. Dissolve directly in media

Recommendation:
Mobile Phase (Acetonitrile/Water)

with acid modifier (Formic/Phosphoric Acid)

Considerations:
- Long-term stability (-80°C)
- Inert atmosphere purging

- High concentration (e.g., >50 mM)

Considerations:
- Final solvent toxicity (<0.5% DMSO)

- pH-dependent aqueous solubility
- Fresh preparation of aqueous solutions

Considerations:
- Modifier choice (MS vs. UV detection)

- Peak shape and resolution
- Analyte stability in mobile phase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pharm.sinocurechem.com/comprehensive-overview-of-4-hydroxyphenylacetic-acid-properties-synthesis-applications-and-biological-activity/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6314323.htm
https://cdn.caymanchem.com/cdn/insert/26613.pdf
https://www.benchchem.com/product/b156641#selecting-the-right-solvent-for-4-hydroxyphenoxyacetic-acid-experiments
https://www.benchchem.com/product/b156641#selecting-the-right-solvent-for-4-hydroxyphenoxyacetic-acid-experiments
https://www.benchchem.com/product/b156641#selecting-the-right-solvent-for-4-hydroxyphenoxyacetic-acid-experiments
https://www.benchchem.com/product/b156641#selecting-the-right-solvent-for-4-hydroxyphenoxyacetic-acid-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

